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Compound of Interest

Compound Name: Triphenyl silane

Cat. No.: B7800720

An In-depth Technical Guide to the Safety and Handling of Triphenylsilane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylsilane ((CeHs)sSiH) is an organosilicon compound widely utilized in chemical
synthesis as a stable and effective reducing agent.[1] Its applications are prevalent in catalysis,
polymer chemistry, and pharmaceutical development, where it is used for deoxygenations,
hydrosilylations, and as a protecting group.[1][2] Given its role in diverse and sensitive
applications, a thorough understanding of its safety and handling protocols is paramount for
laboratory personnel. This guide provides comprehensive safety information, handling
procedures, and emergency protocols to ensure the safe and effective use of Triphenylsilane in
a research and development setting.

Hazard Identification and Classification

Triphenylsilane is classified as a hazardous chemical under the OSHA Hazard Communication
Standard (29 CFR 1910.1200).[3] The primary hazards are associated with irritation to the skin,
eyes, and respiratory system.[4]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for Triphenylsilane:
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Hazard Class Hazard Category Signal Word Hazard Statement
Skin ) H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation[3][4][5]
Serious Eye ) H319: Causes serious

o Category 2 / 2A Warning o

Damage/Eye Irritation eye irritation[3][4][5]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[3]
Exposure) [41[6]

GHS Pictogram:

e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triphenylsilane is provided below.
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Property Value Reference
Molecular Formula CisH16Si [7]
Molecular Weight 260.41 g/mol
White to off-white solid,
Appearance [71[81I9]
crystals, or powder[7][8][9]
Melting Point 43-47 °C (109-117 °F)[2][10] [2][10]
- ) 152 °C (306 °F) at 2 mmHg[2]
Boiling Point [2][10]
[10]
) 76 °C (168.8 °F) - closed
Flash Point [3]
cup(3]
Insoluble in water. Soluble in
Solubility most organic solvents (e.g., [1]
ethanol, benzene, toluene).[1]
. Stable under normal storage
Stability [8]

conditions.[8]

Experimental Protocols and Handling Procedures

Adherence to strict experimental protocols is crucial to minimize exposure and ensure safety.

The following sections detail personal protective equipment, storage requirements, and a

general workflow for handling Triphenylsilane.

Exposure Controls and Personal Protective Equipment

(PPE)

Engineering controls and appropriate PPE are essential to prevent contact.

» Engineering Controls: Always handle Triphenylsilane in a well-ventilated fume hood.[2]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[3][7]

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11605~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:34:28~~Triphenylsilane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11605~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:34:28~~Triphenylsilane~~
https://www.chemicalbook.com/ProductMSDSDetailCB4691556_EN.htm
https://www.strem.com/product/93-1467
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11605~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:34:28~~Triphenylsilane~~
https://www.chemicalbook.com/ProductMSDSDetailCB4691556_EN.htm
https://www.strem.com/product/93-1467
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4691556.htm
https://www.fishersci.com/store/msds?partNumber=AAA1160509&productDescription=TRIPHENYLSILANE%2C+97%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1160509&productDescription=TRIPHENYLSILANE%2C+97%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.innospk.com/en/?news/ALJ-triphenylsilane-an-overview-of-its-properties-applications-and-manufacturing-process
https://www.innospk.com/en/?news/ALJ-triphenylsilane-an-overview-of-its-properties-applications-and-manufacturing-process
https://www.chemicalbook.com/ProductMSDSDetailCB4691556_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB4691556_EN.htm
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS5.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1160509&productDescription=TRIPHENYLSILANE%2C+97%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11605~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:34:28~~Triphenylsilane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][8]

o Skin Protection: Wear appropriate protective gloves (e.g., neoprene or nitrile rubber) and
clothing to prevent skin exposure.[3][11] An impervious lab coat is mandatory.[4]

o Respiratory Protection: For operations where dust or aerosols may be generated, use a
NIOSH or European Standard EN 149 approved respirator.[8] Follow OSHA respirator
regulations found in 29 CFR 1910.134.[8]

Storage and Handling

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[6][8] Keep away from heat, sparks, open flames, and other
sources of ignition.[3][7] The compound is stable in air but should be stored under an inert
atmosphere as it can be moisture sensitive.[2][5]

» Handling: Wash hands and any exposed skin thoroughly after handling.[3] Avoid breathing
dust, fumes, or vapors.[4] Minimize dust generation and accumulation.[8] Use non-sparking
tools and take precautionary measures against static discharge.[6]

General Experimental Workflow

The following diagram outlines a standard workflow for using Triphenylsilane in a laboratory
reaction. This protocol is a general guideline and should be adapted based on the specific
requirements of the experiment.
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Caption: Standard Laboratory Workflow for Triphenylsilane Usage.
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Stability and Reactivity

o Reactivity: Stable under normal conditions.[7]

» Conditions to Avoid: Exposure to moist air or water, incompatible products, and sources of
ignition like open flames or hot surfaces.[7]

e Incompatible Materials: Strong oxidizing agents.[3][8]

e Hazardous Decomposition Products: Thermal decomposition can produce irritating gases
and vapors, including carbon monoxide (CO), carbon dioxide (COz), and silicon dioxide.[3][8]

e Hazardous Polymerization: Hazardous polymerization does not occur.[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. Medical personnel
should be made aware of the material involved.[7]

First Aid Measures
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Exposure Route First Aid Protocol

Remove the individual from exposure to fresh
air immediately. If breathing is difficult,
) administer oxygen. If breathing has ceased,
Inhalation e o )
apply artificial respiration. Seek medical
attention.[8] Do not use mouth-to-mouth

resuscitation.[8]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes.[8] If skin

irritation occurs, get medical advice/attention.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Remove contact
Eye Contact ]

lenses if present and easy to do.[3] If eye

irritation persists, seek medical advice/attention.

[3]

Do NOT induce vomiting.[3] If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of water or milk.[8] Never
give anything by mouth to an unconscious

person.[3] Seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][6] Water mist can be used to cool closed containers.[3]

o Specific Hazards: The material is combustible, and containers may explode when heated.[3]
[7] Thermal decomposition can generate irritating and highly toxic gases.[8]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with a full facepiece operated in pressure-demand mode (MSHA/NIOSH approved or
equivalent) and full protective gear.[3][8]
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Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.
e Personal Precautions: Evacuate personnel to a safe area. Use personal protective

equipment as outlined in Section 4.1. Avoid dust formation and breathing vapors or dust.
Ensure adequate ventilation. Remove all sources of ignition.[6]

o Environmental Precautions: Prevent the material from entering drains or waterways.[4][6]

o Containment and Cleanup: Use a shovel to sweep up the material and place it into a
suitable, closed container for disposal.[3][4] Use spark-proof tools and explosion-proof
equipment.[6]

Emergency Response Flowchart

The following diagram provides a logical workflow for responding to an accidental exposure or
spill involving Triphenylsilane.
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Caption: Emergency Response Flowchart for Triphenylsilane Incidents.

Toxicological and Ecological Information

» Toxicological Information: No acute toxicity information is available for this product, and its
toxicological properties have not been fully investigated.[3] It is known to cause skin, eye,
and respiratory irritation.[8]
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» Ecological Information: There is no specific data available on the ecological effects of
Triphenylsilane. It is not expected to be hazardous to the environment or non-degradable in
wastewater treatment plants.[7] However, discharge into the environment must be avoided.

[4]

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[3] All waste disposal must be conducted in accordance with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[3] Dispose of
contents and containers at an approved waste disposal plant.[3]

Disclaimer: This document is intended as a guide for trained professionals and is not a
substitute for a comprehensive safety data sheet (SDS) or formal safety training. Always
consult the SDS provided by the manufacturer before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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